N-benzyl-N-[(5-bromo-2-furyl)methyl]-1-butanamine

• IUPAC Name: N-benzyl-N-[(5-bromofuran-2-yl)methyl]butan-1-amine
• InChI: InChI=1S/C16H20BrNO/c1-2-3-11-18(12-14-7-5-4-6-8-14)13-15-9-10-16(17)19-15/h4-10H,2-3,11-13H2,1H3
• InChI Key: IVLNKGSTGJMWEU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)CC2=CC=C(O2)Br
• Molecular Formula: C16H20BrNO
• Molecular Weight: 322.24 g/mol

Description

N-benzyl-N-[(5-bromo-2-furyl)methyl]-1-butanamine is a chemical compound that has gained attention for its potential use in scientific research. This compound is also known as 5-Br-DMT and belongs to the family of tryptamines. It has a molecular formula of C16H20BrNO and a molecular weight of 328.24 g/mol.

Mechanism of Action

The mechanism of action of N-benzyl-N-[(5-bromo-2-furyl)methyl]-1-butanamine involves its binding to the serotonin 5-HT2A receptor. This binding results in the activation of the receptor, which leads to downstream signaling events. The exact signaling pathways involved are not fully understood, but it is thought that they may involve the activation of the phospholipase C pathway and the release of intracellular calcium.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been reported to have psychedelic effects in animal models and in humans. These effects include changes in perception, mood, and cognition. It has also been reported to have potential therapeutic effects for psychiatric disorders, such as depression and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-[(5-bromo-2-furyl)methyl]-1-butanamine in lab experiments include its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in psychiatric disorders. It also has potential therapeutic effects, which could lead to the development of new treatments for these disorders. However, the limitations of using this compound include its psychedelic effects, which could make it difficult to use in certain experiments. It also has not been extensively studied in humans, so its safety and efficacy are not fully understood.

Future Directions

There are several future directions for the study of N-benzyl-N-[(5-bromo-2-furyl)methyl]-1-butanamine. These include:
1. Further studies on the mechanism of action of this compound, including its downstream signaling pathways and its effects on other neurotransmitter systems.
2. Studies on the safety and efficacy of this compound in humans, including its potential therapeutic effects for psychiatric disorders.
3. Development of new compounds based on the structure of this compound, which could have improved affinity and selectivity for the serotonin 5-HT2A receptor.
4. Studies on the use of this compound in combination with other drugs, such as antidepressants, to enhance its therapeutic effects.
5. Studies on the use of this compound in animal models of psychiatric disorders, to further understand its potential therapeutic effects.

Scientific Research Applications

N-benzyl-N-[(5-bromo-2-furyl)methyl]-1-butanamine has been studied for its potential use in scientific research. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This receptor has been implicated in the pathophysiology of various psychiatric disorders, including depression, anxiety, and schizophrenia. Therefore, this compound has the potential to be used as a tool to study the role of the serotonin 5-HT2A receptor in these disorders.